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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with Lanthanum-Nickel (LaNi5) alloys. Adherence to
these procedures is vital to mitigate risks and ensure a safe laboratory environment.

Hazard Identification

Lanthanum-nickel alloys present several health and physical hazards. The material is classified
as a flammable solid and can cause serious health effects.[1] Key hazards include:

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[1][2]

» Skin Sensitization: May cause an allergic skin reaction.[2]

o Carcinogenicity: Suspected of causing cancer.[1][3]

e Organ Damage: Causes damage to organs (specifically the lungs) through prolonged or
repeated exposure via inhalation.[1][2]

o Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2]

o Combustibility: Dust generated from the alloy can form explosive mixtures in the air.[2]

The material is also sensitive to air and moisture.[1][3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Lanthanum-Nickel

alloys to minimize exposure and ensure personal safety.

PPE Category

Item

Standard/Specification

Eye Protection

Safety glasses with side
shields or goggles.[1][4] A face
shield should be used in
conjunction with glasses or

goggles for added protection.

[5]

European Standard EN 166 or
OSHA 29 CFR 1910.133.[1][3]

Hand Protection

Impermeable, protective

gloves (e.g., rubber).[2][4]

Inspect gloves for damage

before and after use.[5]

Skin and Body

Long-sleeved, flame-resistant
clothing.[1][5] In case of dust
production, dustproof clothing

is necessary.[2]

N/A

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (e.g., N95, P100) is
required if exposure limits are
exceeded or if dust is
generated.[1][3][4]

Work should be conducted

under a fume hood.

Operational Plan: Step-by-Step Handling

Procedures

3.1. Receiving and Storage

e Upon receipt, visually inspect the container for any damage.

o Store the container in a tightly closed, dry, and well-ventilated area.[4]
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The storage area should be locked or accessible only to authorized personnel.[2]
Keep the material away from heat, sparks, open flames, and other ignition sources.[1]

Store away from incompatible materials such as acids and oxidizing agents.[1][3] Never
allow the product to come into contact with water during storage.

3.2. Handling and Use

All work with Lanthanum-Nickel alloy must be conducted within a certified chemical fume
hood to control dust and fume exposure.

Ensure adequate ventilation.[1]

Avoid generating dust.[2] If processing solid materials, consider the potential for combustible
dust formation and use appropriate exhaust ventilation.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[3]
Do not eat, drink, or smoke in the handling area.[2]
Wash hands and face thoroughly after handling the material.

Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[2]

Immediate Safety Plan: Emergency Procedures

4.1. Spills and Leaks

Evacuate: Evacuate unnecessary personnel from the area.[2]
Ventilate: Ensure the area is well-ventilated.[2]
Control Ignition Sources: Remove all sources of ignition.[2]

Containment: For dry spills, sweep up the material and place it into a suitable, closed
container for disposal.[3][4] Avoid creating dust. A dust suppressant can be utilized.[2]
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e Environmental Protection: Do not let the product enter drains, as it is toxic to aquatic life.[2]

Collect any spillage.[2]

4.2. Personal Exposure

Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult,
provide artificial respiration.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes.[1] If skin irritation or a rash occurs, get
medical advice.[2]

Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, also under
the eyelids.[1] Remove contact lenses if present and easy to do. Call an ophthalmologist.

Ingestion: Clean the mouth with water and then drink plenty of water (two glasses at most).
[1] Seek medical attention if symptoms occur.[1][3]

Disposal Plan

Lanthanum-Nickel waste is classified as hazardous and must be disposed of accordingly.[1][6]

Containerization: Collect waste in a suitable, closed, and properly labeled container.[3][4]
Empty containers may retain product residue and can be dangerous.[1][6]

Regulations: Dispose of the waste in accordance with all local, regional, national, and
international regulations.[1][2] Chemical waste generators must consult these regulations to
ensure complete and accurate classification.[3]

Environmental Precaution: Do not allow the material to contaminate ground water systems or
be flushed into surface water or sanitary sewers.[3][6]

Safe Handling Workflow
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BENGHE

Safe Handling Workflow for Lanthanum-Nickel Alloy
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Caption: Workflow for the safe handling of Lanthanum-Nickel alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.be [fishersci.be]

o 2. fuelcellmaterials.com [fuelcellmaterials.com]

3. fishersci.com [fishersci.com]

e 4. gqsrarematerials.com [gsrarematerials.com]

e 5. perinton.org [perinton.org]

e 6. WERCS Studio - Application Error [assets.thermofisher.com]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Lanthanum-
Nickel Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484396#personal-protective-equipment-for-
handling-lanthanum-nickel-2-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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